Cas no 854778-10-2 (Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate)
854778-10-2 structure
Product Name:Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate
CAS No:854778-10-2
MF:C11H9F2NO2
MW:225.191469907761
MDL:MFCD25967876
CID:1094092
PubChem ID:66913596
Update Time:2025-04-20
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate
- AKOS022188736
- CS-0456394
- SCHEMBL1124788
- AC6962
- 854778-10-2
- SY038892
- MFCD25967876
- A923533
- Ethyl2-(4-cyanophenyl)-2,2-difluoroacetate
- 2-(4-cyanophenyl)-2,2-difluoroacetic acid ethyl ester
- HS-7587
- Ethyl 4-cyano-alpha,alpha-difluorobenZeneacetate
-
- MDL: MFCD25967876
- Inchi: 1S/C11H9F2NO2/c1-2-16-10(15)11(12,13)9-5-3-8(7-14)4-6-9/h3-6H,2H2,1H3
- InChI Key: AQZHSNKXWKINQU-UHFFFAOYSA-N
- SMILES: FC(C(=O)OCC)(C1C=CC(C#N)=CC=1)F
Computed Properties
- Exact Mass: 225.06000
- Monoisotopic Mass: 225.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1Ų
Experimental Properties
- PSA: 50.09000
- LogP: 2.21318
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166375-5g |
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 95% | 5g |
$1920 | 2021-08-05 | |
| Chemenu | CM166375-5g |
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 95% | 5g |
$*** | 2023-03-29 | |
| Apollo Scientific | PC510317-1g |
Ethyl 2-(4-Cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 1g |
£693.00 | 2023-08-31 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E889250-1g |
ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 90% | 1g |
¥1,176.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E889250-10g |
ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 90% | 10g |
¥3,235.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E889250-25g |
ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 90% | 25g |
¥7,294.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E889250-bulk |
ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 90% | bulk |
¥POA | 2022-01-10 | |
| eNovation Chemicals LLC | D532612-1g |
Ethyl 2-(4-Cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 95% | 1g |
$605 | 2024-07-20 | |
| Alichem | A019114230-1g |
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 95% | 1g |
$517.00 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X86415-10g |
ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate |
854778-10-2 | 90% | 10g |
¥2588.0 | 2023-09-05 |
Ethyl 2-(4-cyanophenyl)-2,2-difluoroacetate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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